[2-[2-(4-Chlorophenyl)ethylamino]-2-oxoethyl] 4-methylbenzoate

• IUPAC Name: [2-[2-(4-chlorophenyl)ethylamino]-2-oxoethyl] 4-methylbenzoate
• InChI: InChI=1S/C18H18ClNO3/c1-13-2-6-15(7-3-13)18(22)23-12-17(21)20-11-10-14-4-8-16(19)9-5-14/h2-9H,10-12H2,1H3,(H,20,21)
• InChI Key: YCIHJBVYRCBGMN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)OCC(=O)NCCC2=CC=C(C=C2)Cl
• Molecular Formula: C18H18ClNO3
• Molecular Weight: 331.8 g/mol

Description

[2-[2-(4-Chlorophenyl)ethylamino]-2-oxoethyl] 4-methylbenzoate, also known as CEC, is a synthetic compound that belongs to the class of psychoactive substances. CEC has gained attention in recent years due to its potential application in scientific research, particularly in the field of neuroscience.

Scientific Research Applications

Molecular Structure and Analysis

Research has shown that compounds similar to "[2-[2-(4-Chlorophenyl)ethylamino]-2-oxoethyl] 4-methylbenzoate" have been synthesized and analyzed for their molecular structures, vibrational wavenumbers, and electronic properties. For instance, studies involving compounds like 2-(4-chlorophenyl)-2-oxoethyl 3-methylbenzoate have focused on their molecular structure through IR, single-crystal X-ray diffraction studies, and DFT methods. The investigations have covered aspects such as hyperpolarizability, NBO analysis, HOMO and LUMO analysis, indicating potential for understanding charge transfer and molecular stability (C. S. Chidan Kumar et al., 2014). Another study in this domain has explored similar properties and analyses, reinforcing the compound's relevance in molecular electronic studies (C. S. Chidan Kumar et al., 2014).

Synthesis and Cytotoxic Activity

Research has also been conducted on related compounds to investigate their synthesis and potential cytotoxic activities. For example, carboxamide derivatives of benzo[b][1,6]naphthyridines, which bear structural resemblance, have been synthesized and tested for cytotoxic activities against various cancer cell lines, indicating the potential for developing novel anticancer agents (L. Deady et al., 2003).

Computational Studies and Co-crystal Analysis

Computational studies and co-crystal analysis have been utilized to further understand the chemical and physical properties of related compounds. For instance, a detailed computational investigation of a pyrimethamine-based novel co-crystal salt with 4-methylbenzoic acid demonstrated the potential for understanding the compound's stability and reactivity through analyses like HOMO/LUMO gap and NBO analysis (Muhammad Ashfaq et al., 2020).

Application in Agricultural and Environmental Sciences

In the field of agricultural and environmental sciences, studies have explored the use of related compounds for sustained release formulations in agricultural applications. Research into polymeric and solid lipid nanoparticles for the sustained release of carbendazim and tebuconazole has highlighted the advantages of using such carrier systems for enhanced delivery and reduced toxicity of fungicides, potentially applicable to compounds with similar structures (E. Campos et al., 2015).

Safety and Hazards

The safety data sheet for “2-(4-Chlorophenyl)ethylamine”, a related compound, indicates that it causes severe skin burns and eye damage, and may cause respiratory irritation. It is recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and to use it only outdoors or in a well-ventilated area.